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Compound of Interest

Compound Name: ML-180

Cat. No.: B159121

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with ML-180. It includes detailed personal protective
equipment (PPE) recommendations, step-by-step operational protocols, and a comprehensive
disposal plan to ensure the safe and effective handling of this potent bioactive small molecule.

Compound Information and Hazards

ML-180 (also known as SR1848) is a potent inverse agonist of the orphan nuclear receptor
Liver Receptor Homolog 1 (LRH-1 or NR5A2). It is a valuable research tool for studying
pathways involving LRH-1, which are implicated in cancer and metabolic diseases.

Primary Hazard: The primary hazard identified for ML-180 is Acute Toxicity, Oral (Category 4),
with the hazard statement H302: Harmful if swallowed. While other significant hazards are not
listed, as a potent and selective bioactive molecule, it should be handled with care to avoid
unintended biological effects.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following table
summarizes the recommended PPE for various tasks involving ML-180.
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Secondary/Task-Specific

Task Categor Primary PPE
Lo Y PPE
- Laboratory Coat- Nitrile
Receiving and Unpacking Gloves- Safety Glasses with N/A
Side Shields
- Face mask (N95
recommended to prevent
- Laboratory Coat- Double inhalation of fine powder)- Use

Weighing of Solid Compound L )
Nitrile Gloves- Safety Goggles of a chemical fume hood or

powder containment hood is

mandatory.

o - Work should be performed in
- Laboratory Coat- Nitrile )
a chemical fume hood.-

Preparation of Stock Solution Gloves- Chemical Splash ] ] ]
Chemical-resistant apron if
Goggles )
handling larger volumes.
] - Laboratory Coat- Nitrile - Work should be performed in
Cell Culture and In Vitro ] ] ] ]
Gloves- Safety Glasses with a biological safety cabinet
Assays ) )
Side Shields (BSC).
- Laboratory Coat- Nitrile ] ]
) ) - Heavy-duty gloves if handling
Waste Disposal Gloves- Safety Glasses with

) ) sharps containers.
Side Shields

Experimental Protocols

The following are detailed, step-by-step protocols for common laboratory procedures involving
ML-180.

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of ML-180.
» Pre-Weighing Preparation:

o Don all required PPE for handling solids (see table above).
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o Perform all work in a chemical fume hood.
o Place a weigh boat on a calibrated analytical balance and tare.
e Weighing ML-180:

o Carefully weigh the desired amount of ML-180 powder onto the weigh boat. For example,
to make 1 mL of a 10 mM stock solution of ML-180 (Molecular Weight: 388.89 g/mol ), you
would weigh 3.89 mg.

¢ Dissolution:

o Carefully transfer the weighed ML-180 powder into an appropriate sterile microcentrifuge
tube or vial.

o Add the calculated volume of anhydrous DMSO to the tube. For the example above, add 1
mL of DMSO.

o Securely cap the tube and vortex until the solid is completely dissolved. Gentle warming in
a 37°C water bath can be used if necessary, but check for any temperature sensitivity of
the compound.

e Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 20 pL) in sterile, clearly labeled microcentrifuge tubes.

o Label each aliquot with the compound name (ML-180), concentration (10 mM), solvent
(DMSO), and the date of preparation.

o Store the aliquots at -20°C, protected from light.
Protocol 2: Treating Mammalian Cells in Culture with ML-180
This protocol outlines the steps for treating adherent cells in a multi-well plate.

e Cell Seeding:
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o Seed your cells of interest into a multi-well plate at a density that is appropriate for your
cell line and the intended duration of the experiment.

o Allow the cells to adhere and grow overnight in a humidified incubator at 37°C with 5%
COo..

o Preparation of Working Solution:
o Thaw an aliquot of your 10 mM ML-180 stock solution.

o Prepare serial dilutions of the ML-180 stock solution in complete cell culture medium to
achieve the desired final concentrations for your experiment.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically <0.1%) to avoid solvent-induced cytotoxicity.

o Prepare a "vehicle control" by adding the same volume of DMSO (without ML-180) to
complete cell culture medium.

e Cell Treatment:
o Carefully remove the existing medium from the cells in the multi-well plate.

o Add the medium containing the various concentrations of ML-180 or the vehicle control to
the respective wells.

o Include a set of untreated cells that receive only fresh complete medium.
e Incubation and Analysis:

o Return the plate to the incubator and incubate for the desired treatment duration (e.g., 24,
48, or 72 hours).

o Following incubation, proceed with your planned downstream analysis (e.g., cell viability
assay, gene expression analysis, etc.).
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Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the LRH-1 signaling pathway and a general experimental

workflow for using a small molecule inhibitor.
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Caption: LRH-1 signaling pathway and the inhibitory action of ML-180.
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Caption: General experimental workflow for using a small molecule inhibitor.

Disposal Plan

Proper disposal of ML-180 and associated waste is crucial to ensure laboratory and
environmental safety.

Solid ML-180 Waste:
e Unused or expired solid ML-180 should be disposed of as chemical waste.

o Place the original vial in a clearly labeled, sealed container for chemical waste pickup by
your institution's environmental health and safety (EHS) department.

Contaminated Labware:

» Sharps: Needles, syringes, and other contaminated sharps should be placed in a designated
sharps container.
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» Non-Sharps: Disposable items such as gloves, weigh boats, and microcentrifuge tubes that
have come into contact with ML-180 should be collected in a designated, sealed waste bag
for chemical waste disposal. Do not dispose of this waste in the regular trash.[1]

Liquid Waste:

e Stock Solutions: Unused or expired stock solutions of ML-180 in DMSO should be collected
in a labeled container for hazardous liquid waste disposal.

o Cell Culture Media: Cell culture media containing ML-180 should be collected and treated as
chemical waste. Do not pour it down the drain. Collect it in a clearly labeled, sealed container
for disposal through your institution's EHS department.

Empty Containers:

o Empty vials that contained ML-180 should be triple-rinsed with a suitable solvent (e.qg.,
ethanol or acetone).

e The rinsate must be collected and disposed of as hazardous liquid waste.

« After rinsing, the label on the vial should be defaced or removed, and the empty container
can then be disposed of in the appropriate glass or solid waste receptacle.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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